3-[({12-Oxo-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-10-yl}methyl)sulfanyl]propanoic acid

• IUPAC Name: 3-[(12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)methylsulfanyl]propanoic acid
• InChI: InChI=1S/C13H14N2O3S2/c16-10(17)4-5-19-6-9-14-12(18)11-7-2-1-3-8(7)20-13(11)15-9/h1-6H2,(H,16,17)(H,14,15,18)
• InChI Key: MISVRHXYGDBZMH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC3=C2C(=O)NC(=N3)CSCCC(=O)O
• Molecular Formula: C13H14N2O3S2
• Molecular Weight: 310.4 g/mol

Description

This compound, also known by its CAS number 790719-54-9, is a complex organic molecule with the molecular formula C13H14N2O3S2. It has a molecular weight of 310.39.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, as indicated by its name. It contains multiple functional groups, including a 12-oxo-7-thia-9,11-diazatricyclo group and a propanoic acid group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 310.39 and a molecular formula of C13H14N2O3S2. Other properties such as boiling point and storage conditions are not specified.

Scientific Research Applications

Catalytic Applications and Synthesis

• Recyclable Catalyst for Organic Synthesis : Sulfuric acid derivatives, similar in functionality to the compound , have been utilized as recyclable catalysts for condensation reactions and the synthesis of heterocyclic compounds. These catalysts offer advantages in terms of reusability and environmental impact, with applications ranging from the synthesis of bis(pyrazolones) to the acetylation of alcohols under mild conditions (Niknam et al., 2009); (Tayebi et al., 2011).

Structural and Mechanistic Insights

• Conformationally Constrained Compounds : Studies on sulfur-containing compounds have led to the synthesis of conformationally constrained, masked cysteines and their derivatives. These compounds are important for understanding the stereochemical aspects of molecule design and have implications for developing novel organic syntheses (Clerici et al., 1999).

Antimicrobial Properties

• Synthesis of Antimicrobial Agents : Compounds bearing sulfonamide moieties, which share structural similarities with the compound of interest, have been synthesized and evaluated for their antimicrobial properties. This highlights the potential application of such compounds in developing new antibacterial and antifungal agents (Darwish et al., 2014).

Material Science Applications

• Organic Sulfur and Phosphor Compounds : The study of organic sulfur compounds, as antioxidants, on the thermal behavior of materials like nitrocellulose, reflects the broader application of sulfur-containing compounds in material science, particularly in enhancing the stability of materials under thermal stress (Katoh et al., 2007).